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Introduction

This technical guide provides a comprehensive overview of the Guignardone family of chemical

compounds. While the specific compound "Guignardone K" was not found in the available

scientific literature, this document details the chemical structure, properties, and biological

activities of the known members of the Guignardone family. These compounds are a series of

meroterpenoids, which are natural products of mixed biosynthetic origin, partially derived from

terpenoids. They are primarily isolated from endophytic fungi of the genus Guignardia. The

complex and diverse structures of Guignardones have attracted considerable interest from

chemists and pharmacologists.

The Guignardone family of compounds has been isolated from various species of the

endophytic fungus Guignardia, including Guignardia mangiferae and other Guignardia species.

[1][2][3][4][5] These fungi reside within the tissues of medicinal plants, such as Smilax glabra

and Euphorbia sieboldiana, without causing apparent disease.[1][2][4] The study of these

fungal endophytes has revealed them to be a rich source of novel, bioactive secondary

metabolites.[1]

Chemical Structure of the Guignardone Family
The core chemical structure of Guignardones is characterized by a complex, polycyclic system.

While variations exist among the different named compounds (e.g., Guignardone A, B, H, I, J,

P-S), they share a common structural framework. For instance, Guignardone A possesses a
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tetracyclic core.[6] The molecular formula and IUPAC names for several known Guignardones

are presented below:

Guignardone A:

Molecular Formula: C₁₇H₂₂O₄[6]

IUPAC Name: (1S,4R,7R,8S,12R)-12-hydroxy-4-methyl-7-prop-1-en-2-yl-3,14-

dioxatetracyclo[10.2.1.0²,¹⁰.0⁴,⁸]pentadec-2(10)-en-11-one[6]

Guignardone J:

Molecular Formula: C₁₇H₂₄O₅[7]

IUPAC Name: (1R,3aR,5S,7R,9aS)-5,7-dihydroxy-7-(hydroxymethyl)-3a-methyl-1-prop-1-

en-2-yl-2,3,5,6,9,9a-hexahydro-1H-cyclopenta[b]chromen-8-one[7]

The structural elucidation of these compounds relies on a combination of spectroscopic

techniques and X-ray crystallography.

Physicochemical Properties
The physicochemical properties of the Guignardones are determined by their complex

structures. A summary of the computed properties for Guignardone A and J is provided in the

table below.
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Property Guignardone A Guignardone J

Molecular Weight 290.4 g/mol [6] 308.4 g/mol [7]

Molecular Formula C₁₇H₂₂O₄[6] C₁₇H₂₄O₅[7]

XLogP3-AA (LogP) 1.6 1.2

Hydrogen Bond Donor Count 1 3

Hydrogen Bond Acceptor

Count
4 5

Rotatable Bond Count 1 2

Exact Mass 290.15180918 Da[6] 308.16237386 Da[7]

Monoisotopic Mass 290.15180918 Da[6] 308.16237386 Da[7]

Topological Polar Surface Area 55.8 Å²[6] 87 Å²[7]

Heavy Atom Count 21 22

Complexity 577[6] 565[7]

Data sourced from PubChem.[6][7]

Biological Activity and Potential Applications
Members of the Guignardone family have been investigated for a range of biological activities,

with a primary focus on their antifungal and cytotoxic effects.

Antifungal Activity
Several Guignardones have demonstrated notable antifungal properties, particularly against

Candida albicans.[2][4] Research has shown that some tetracyclic meroterpenes from

Guignardia sp. exhibit a pronounced synergistic inhibitory effect on the growth of C. albicans

when used in combination with the antifungal drug fluconazole.[2] Specifically, certain

Guignardones were found to inhibit the growth of C. albicans biofilms and could reverse the

tolerance of these biofilms to fluconazole.[4]
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Cytotoxic Activity
In addition to their antifungal effects, some Guignardones have been evaluated for their

cytotoxicity against various human cancer cell lines. For instance, Guignardones P-S, isolated

from Guignardia mangiferae, were tested for their inhibitory effects on SF-268 (glioblastoma),

MCF-7 (breast cancer), and NCI-H460 (lung cancer) cell lines.[1][3] While some compounds

exhibited weak inhibition of cell proliferation against the MCF-7 cell line, this area warrants

further investigation to determine their potential as anticancer agents.[1][3]

The diverse biological activities of the Guignardone family highlight their potential for

development as therapeutic agents. Further studies are needed to fully elucidate their

mechanisms of action and to explore their structure-activity relationships.

Experimental Protocols
The isolation and characterization of Guignardones involve a series of detailed experimental

procedures. The general workflow is outlined below.

Fungal Cultivation and Extraction
Isolation of Endophytic Fungus: The endophytic fungus, such as Guignardia mangiferae, is

isolated from the surface-sterilized tissues of a host plant.

Solid-State Fermentation: The fungus is cultured on a solid medium, typically rice or potato

dextrose agar, for a period of several weeks to allow for the production of secondary

metabolites.

Extraction: The fungal culture is extracted with an organic solvent, such as ethyl acetate, to

obtain a crude extract containing the desired compounds.

Isolation and Purification
Solvent Partitioning: The crude extract is subjected to solvent-solvent partitioning to separate

compounds based on their polarity.

Chromatography: The resulting fractions are further purified using various chromatographic

techniques, including:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6332344/
https://pubmed.ncbi.nlm.nih.gov/26703548/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6332344/
https://pubmed.ncbi.nlm.nih.gov/26703548/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Silica gel column chromatography

Sephadex LH-20 column chromatography

Preparative thin-layer chromatography (TLC) .

High-performance liquid chromatography (HPLC)

Structure Elucidation
The chemical structures of the isolated Guignardones are determined using a combination of

the following spectroscopic methods:

Nuclear Magnetic Resonance (NMR): 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC,

NOESY) NMR spectroscopy are used to determine the connectivity and stereochemistry of

the atoms within the molecule.

Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry

(HRESIMS) is employed to determine the elemental composition and molecular weight of the

compounds.[2]

Infrared (IR) and Ultraviolet (UV) Spectroscopy: These techniques provide information about

the functional groups present in the molecule.

Single-Crystal X-ray Diffraction: When suitable crystals can be obtained, X-ray

crystallography provides the definitive three-dimensional structure and absolute configuration

of the molecule.[1][3]

Workflow for Isolation and Characterization of
Guignardones
The following diagram illustrates the general workflow for the isolation and characterization of

Guignardones from an endophytic fungus.
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Caption: General workflow for the isolation and characterization of Guignardones.

Conclusion
The Guignardones represent a fascinating and structurally diverse family of meroterpenoids

with promising biological activities. While "Guignardone K" remains uncharacterized in the

current body of scientific literature, the ongoing investigation into other members of this family

continues to reveal compounds with significant potential, particularly in the development of new

antifungal agents. The complex chemical structures of these natural products present both a

challenge and an opportunity for synthetic chemists and drug discovery professionals. Further

research is essential to fully unlock the therapeutic potential of the Guignardone family.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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